Cas no 847406-23-9 (ethyl 3-2-(3-methylphenyl)acetamido-1-benzofuran-2-carboxylate)

• Product Name: ethyl 3-2-(3-methylphenyl)acetamido-1-benzofuran-2-carboxylate
• CAS No: 847406-23-9
• MF: C₂₀H₁₉NO₄
• MW: 337.369165658951
• CID: 6456515
• PubChem ID: 7117070
• Update Time: 2025-06-08

ethyl 3-2-(3-methylphenyl)acetamido-1-benzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-2-(3-methylphenyl)acetamido-1-benzofuran-2-carboxylate
• AKOS024594575
• AB00671745-01
• ethyl 3-[2-(3-methylphenyl)acetamido]-1-benzofuran-2-carboxylate
• 847406-23-9
• ethyl 3-[[2-(3-methylphenyl)acetyl]amino]-1-benzofuran-2-carboxylate
• SR-01000098178
• SR-01000098178-1
• F0666-1592
• ethyl 3-(2-(m-tolyl)acetamido)benzofuran-2-carboxylate

• Inchi： 1S/C20H19NO4/c1-3-24-20(23)19-18(15-9-4-5-10-16(15)25-19)21-17(22)12-14-8-6-7-13(2)11-14/h4-11H,3,12H2,1-2H3,(H,21,22)
• InChI Key： SQRDHYKGCUKSCE-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)=C(C2C=CC=CC1=2)NC(CC1C=CC=C(C)C=1)=O

Computed Properties

• Exact Mass: 337.13140809g/mol
• Monoisotopic Mass: 337.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 68.5Ų

Additional information on ethyl 3-2-(3-methylphenyl)acetamido-1-benzofuran-2-carboxylate

Professional Introduction to Ethyl 3-2-(3-methylphenyl)acetamido-1-benzofuran-2-carboxylate (CAS No. 847406-23-9)

Ethyl 3-2-(3-methylphenyl)acetamido-1-benzofuran-2-carboxylate, identified by its CAS number 847406-23-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzofuran derivatives class, a group known for its diverse biological activities and potential therapeutic applications.

The molecular structure of Ethyl 3-2-(3-methylphenyl)acetamido-1-benzofuran-2-carboxylate incorporates several key functional groups, including an amide moiety and a benzofuran core. The presence of these functional groups not only contributes to its unique chemical properties but also opens up possibilities for various biochemical interactions. Specifically, the amide group can participate in hydrogen bonding, enhancing the compound's solubility and bioavailability, while the benzofuran ring provides a scaffold for further chemical modifications and derivatization.

In recent years, there has been a growing interest in benzofuran derivatives due to their demonstrated efficacy in multiple pharmacological contexts. Research has highlighted their potential as intermediates in the synthesis of drugs targeting neurological disorders, inflammatory conditions, and even certain types of cancer. The specific configuration of Ethyl 3-2-(3-methylphenyl)acetamido-1-benzofuran-2-carboxylate makes it a promising candidate for further investigation in these areas.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. For instance, studies have shown that benzofuran derivatives can interact with specific enzymes and receptors, modulating biological pathways that are crucial for disease progression. The amide group in Ethyl 3-2-(3-methylphenyl)acetamido-1-benzofuran-2-carboxylate can be particularly important in these interactions, as it can form stable hydrogen bonds with target proteins.

The synthesis of Ethyl 3-2-(3-methylphenyl)acetamido-1-benzofuran-2-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The benzofuran core is typically synthesized first, followed by the introduction of the amide group and the ester moiety at the ethyl position. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to ensure high yields and purity.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of this compound. Molecular modeling studies have provided insights into its binding affinity and interaction mechanisms with biological targets. These studies are crucial for designing more effective derivatives with enhanced pharmacological properties.

The pharmacological profile of Ethyl 3-2-(3-methylphenyl)acetamido-1-benzofuran-2-carboxylate is still under extensive investigation. Preliminary studies suggest that it may exhibit anti-inflammatory effects by inhibiting key pro-inflammatory cytokines. Additionally, its ability to cross the blood-brain barrier makes it an attractive candidate for treating central nervous system disorders.

In conclusion, Ethyl 3-2-(3-methylphenyl)acetamido-1-benzofuran-2-carboxylate (CAS No. 847406-23-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities position it as a valuable compound for further research and development. As our understanding of its pharmacological properties continues to grow, so too will its potential applications in medicine.